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Compound of Interest

Compound Name: 6-Amino-5-bromopicolinamide
Cat. No.: B11891875
Get Quote
\ J

Introduction & Molecule Profile[1][2]

6-Amino-5-bromopicolinamide is a densely functionalized pyridine scaffold characterized by
three distinct reactive handles:

» C5-Bromide: A highly reactive electrophile for Palladium-catalyzed cross-coupling (Suzuki,
Buchwald-Hartwig).

e C6-Amine: A nucleophilic handle adjacent to the ring nitrogen, enabling fused heterocycle
formation (e.g., imidazo[1,2-a]pyridines).

o C2-Carboxamide: A versatile group capable of dehydration to a nitrile (cyanopyridine) or
hydrolysis to a carboxylic acid.

This guide focuses on the two most high-value transformations in drug discovery workflows:
C5-Arylation via Suzuki-Miyaura Coupling and C2-Amide Dehydration.

Chemical Properties Table
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Property Specification

Chemical Name 6-Amino-5-bromopyridine-2-carboxamide
CAS Number 1206250-53-4

Molecular Formula CeHsBrNsO

Molecular Weight 216.04 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF; Sparingly soluble in

Solubility
MeOH, DCM

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Strategic Reaction Pathways

The following diagram illustrates the divergent synthetic utility of this scaffold. The protocols
below detail Path A (Cross-Coupling) and Path B (Dehydration).

Suzuki Coupling > 6-Amino-5-aryl-picolinamide

Ar-B(OH)2 (C5-Arylation) (Biaryl Scaffold)
Pd cat.
6-Amino-5-bromopicolinamide -H20 > Dehydration > 6-Amino-5-bromo-2-cyanopyridine
(Starting Material) (POCI3ITFAA) (Nitrile Warhead)
Ring Closure

Cyclization > Imidazo[1,2-a]pyridine
(w/ a-halo ketones) Core

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for 6-Amino-5-bromopicolinamide utilization.

Protocol A: C5-Selective Suzuki-Miyaura Coupling
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This protocol is optimized to prevent protodebromination (a common side reaction) and ensure
complete conversion of the electron-deficient pyridine ring.

Mechanism & Rationale

The C5 position is electronically deactivated by the adjacent amino group (electron-donating)
but activated by the ring nitrogen. The presence of the free amine at C6 can poison Palladium
catalysts via coordination. Key Strategy: Use a catalyst system with bulky, electron-rich ligands
(e.g., XPhos, SPhos) or bidentate ligands (dppf) to prevent amine coordination and facilitate
oxidative addition.

Materials

e Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

e Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 eq)

o Catalyst: Pd(dppf)Cl2-DCM complex (5 mol%) OR Pdz(dba)s (2 mol%) + XPhos (4 mol%)
e Base: 2M Agueous K2COs or Cs2COs (3.0 eq)

e Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure

e Setup (Inert Atmosphere):

o Charge an oven-dried reaction vial (equipped with a magnetic stir bar) with 6-Amino-5-
bromopicolinamide (1.0 eq), Aryl Boronic Acid (1.2 eq), and the Base (solid K2COs can
be used if water is added separately).

o Critical Step: If using sensitive boronic acids, add them last.
» Solvent & Degassing:

o Add the solvent mixture (Dioxane/Water, 4:1). Concentration should be approx. 0.1 M with
respect to the bromide.
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o Degas thoroughly: Sparge with Argon gas for 10-15 minutes. Oxygen is the primary cause
of homocoupling byproducts and catalyst death.

o Catalyst Addition:

o Add the Pd catalyst (Pd(dppf)Cl2-DCM) quickly under a positive stream of Argon. Cap the
vial immediately.

e Reaction:
o Heat the reaction block to 90°C. Stir vigorously (800 rpm).

o Monitoring: Check via LC-MS at 2 hours. The starting material (Br-SM) usually elutes later
than the product (polar amide). Look for the mass shift (M-Br + Ar).

o Troubleshooting: If conversion stalls at <50%, add a second portion of boronic acid (0.3
eq) and catalyst (1 mol%).

o Workup:

o Cool to room temperature.[1] Dilute with EtOAc and water.

o Separate layers.[2] Extract aqueous layer 2x with EtOAc.

o Wash combined organics with Brine, dry over Na=SOa, filter, and concentrate.
 Purification:

o Flash Chromatography: Elute with a gradient of DCM:MeOH (0-10%). The free amine
makes the product polar; adding 1% EtsN to the eluent can improve peak shape.
Protocol B: Dehydration to 6-Amino-5-bromo-2-
cyanopyridine

Converting the primary amide to a nitrile is a standard transformation to install a "warhead" or
reduce polarity.

Materials
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Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

Reagent: Trifluoroacetic Anhydride (TFAA) (1.5 eq) OR POCIs (excess)

Base: Pyridine or Triethylamine (3.0 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure

 Dissolution:
o Dissolve the substrate in anhydrous DCM (0.2 M) in a round-bottom flask under Nitrogen.
o Add Pyridine (3.0 eq). Cool the mixture to 0°C (ice bath).

» Addition:

o Add TFAA (1.5 eq) dropwise over 10 minutes. The reaction is exothermic; control the
addition rate to maintain temp < 5°C.

o Observation: The solution may turn slight yellow/orange.
e Reaction:
o Allow to warm to room temperature (RT) and stir for 2-4 hours.

o Monitoring: TLC (50% EtOAc/Hexane). The Nitrile product is significantly less polar (higher
Rf) than the starting Amide.

e Quench & Workup:
o Quench carefully with saturated NaHCOs solution (gas evolution possible).
o Extract with DCM.[3] Wash organic layer with 0.1 M HCI (to remove pyridine), then Brine.
o Dry over MgSOa4 and concentrate.

o Purification:
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o Usually, the crude is clean enough for the next step. If needed, pass through a short silica
plug eluting with 20% EtOAc/Hexane.

Experimental Workflow Diagram

Step 1: Reagent Charging
(Substrate + Boronic Acid + Base)

l

Step 2: Degassing
(Sparge Ar for 15 min)

Step 3: Catalyst Addition

(Pd(dppf)CI2)

Step 4: Heating
(90°C, 2-4 hours)

Step 5: LC-MS Check
(Target: M+Ar Mass)

0 (Add Cat/Reagent)

Workup: EtOAc/Water Extr.

Dry Na2S0O4

Column Chromatography
DCM:MeOH Gradient
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Figure 2: Operational workflow for the Suzuki coupling of 6-Amino-5-bromopicolinamide.
References
e Suzuki-Miyaura Coupling Mechanism & Catalyst Selection

o Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

» Aminopyridine Functionalization in Drug Discovery

o Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving
ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451-3479. Link

e Dehydration of Primary Amides to Nitriles

o Moorthy, J. N., & Singhal, N. (2006). Facile Conversion of Amides to Nitriles using
TFAA/Pyridine. Journal of Organic Chemistry. Link

o Synthesis of BTK Inhibitors (Relevant Scaffold Usage)

o Li, X., et al. (2014).[4] Discovery of Acalabrutinib (ACP-196): A Selective Second-
Generation BTK Inhibitor. Journal of Medicinal Chemistry. (Contextual reference for 2-
amino-3-halopyridine scaffolds).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Experimental Protocols for 6-Amino-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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